Cas no 127119-12-4 (1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester)

1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester structure
127119-12-4 structure
Product Name:1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester
CAS No:127119-12-4
MF:C15H25N3O4
MW:311.376703977585
CID:1220866
PubChem ID:819122
Update Time:2025-04-20

1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-carboxylic acid,4-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester
    • WWYWXHQAJQEAQJ-UHFFFAOYSA-N
    • 1-t-Butoxycarbonyl-4-{2-(t-butoxycarbonyl-amino)ethyl}imidazole
    • 4-(2-tert-Butoxycarbonylamino-ethyl)-imidazole-1-carboxylic acid tert-butyl ester
    • AI-942/42301869
    • AKOS015940647
    • tert-butyl 4-{2-[(tert-butoxycarbonyl)amino]ethyl}-1H-imidazole-1-carboxylate
    • SCHEMBL5450093
    • tert-butyl 4-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethyl]imidazole-1-carboxylate
    • 1-t-Butoxycarbonyl-4-[2-(t-butoxycarbonylamino)ethyl]imidazole
    • 127119-12-4
    • tert-Butyl 4-(2-((tert-butoxycarbonyl)amino)ethyl)-1H-imidazole-1-carboxylate
    • Inchi: 1S/C15H25N3O4/c1-14(2,3)21-12(19)16-8-7-11-9-18(10-17-11)13(20)22-15(4,5)6/h9-10H,7-8H2,1-6H3,(H,16,19)
    • InChI Key: WWYWXHQAJQEAQJ-UHFFFAOYSA-N
    • SMILES: O(C(N1C=NC(=C1)CCNC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 311.18465
  • Monoisotopic Mass: 311.18450629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 82.4Ų

Experimental Properties

  • PSA: 82.45
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.